Cas no 2137072-45-6 ((9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137072-45-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6546899
• PubChem ID: 165453383
• Update Time: 2025-07-15

(9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731799
• (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2137072-45-6

• Inchi： 1S/C12H21N3/c1-9(2)7-11-12-14-10(3)8-15(12)6-4-5-13-11/h8-9,11,13H,4-7H2,1-3H3/t11-/m1/s1
• InChI Key： PRNLISKVSDINQX-LLVKDONJSA-N
• SMILES： N12C=C(C)N=C1[C@@H](CC(C)C)NCCC2

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Introduction to (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137072-45-6)

(9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137072-45-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazodiazepines, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine is characterized by a fused ring system comprising an imidazole and a diazepine moiety. The presence of the methyl and isopropyl substituents at specific positions confers unique conformational flexibility and electronic properties that are crucial for its biological activity. Recent studies have highlighted the importance of these structural features in modulating receptor interactions and pharmacokinetic profiles.

In the context of medicinal chemistry, (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has been investigated for its potential as a therapeutic agent in various disease states. One of the key areas of interest is its activity as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that can selectively modulate GABA receptors have shown promise in treating conditions such as anxiety disorders, epilepsy, and sleep disorders.

Recent research has demonstrated that (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine exhibits potent and selective binding to specific subtypes of GABA receptors. This selective binding profile allows for a more targeted therapeutic effect with reduced side effects compared to non-selective GABA receptor modulators. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound showed high affinity for the α1 subunit of the GABAA receptor while exhibiting minimal interaction with other subunits.

Beyond its role as a GABA receptor modulator, (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has also been explored for its potential in neurodegenerative diseases. Preclinical studies have indicated that this compound may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,a][1,a]diazepine have also been extensively studied. Research has shown that it exhibits favorable absorption and distribution characteristics when administered orally or intravenously. The compound has a moderate half-life and is metabolized primarily through hepatic pathways. These properties make it suitable for both acute and chronic dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H，9，，，，，，，，，，，，，，，，，，，，，，imidozodiazepine in human subjects. Preliminary results from Phase I trials have indicated that it is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are promising and pave the way for further clinical development.

In conclusion,(9R)-2-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137072-45-6) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and clinical applications,(9R)-(methyl)-(methylpropyl)-(imidazo)-(diazepine) is poised to play a significant role in advancing our understanding of neuropharmacology and developing new treatments for various neurological disorders.